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Compound of Interest

Compound Name: Brodimoprim

Cat. No.: B1667867

The combination of Brodimoprim, a potent dihydrofolate reductase (DHFR) inhibitor, with
sulfonamides demonstrates a significant synergistic effect in combating a range of bacteria,
particularly anaerobic species. This synergy stems from the sequential blockade of the
bacterial folic acid synthesis pathway, a critical process for bacterial survival and replication.
This guide provides a comparative analysis of this synergistic relationship, supported by
experimental data and detailed protocols for researchers, scientists, and drug development
professionals.

Mechanism of Synergistic Action

The antibacterial synergy of Brodimoprim and sulfonamides is achieved by targeting two
distinct enzymes in the bacterial folate biosynthesis pathway. Sulfonamides act as competitive
inhibitors of dihydropteroate synthase (DHPS), preventing the conversion of para-
aminobenzoic acid (PABA) to dihydropteroate. Brodimoprim, a diaminopyrimidine antibiotic,
then inhibits dihydrofolate reductase (DHFR), the subsequent enzyme in the pathway, which is
responsible for the reduction of dihydrofolate to tetrahydrofolate. This sequential inhibition
leads to a bactericidal effect, as the bacteria are unable to produce essential nucleic acids and
amino acids.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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